Cas no 835639-69-5 (L-Histidine, glycylglycyl-L-histidyl-L-histidyl-L-histidyl-L-histidyl-L-histidyl-)

• Product name: L-Histidine, glycylglycyl-L-histidyl-L-histidyl-L-histidyl-L-histidyl-L-histidyl-
• CAS No: 835639-69-5
• MF: C₄₀H₅₀N₂₀O₉
• MW: 954.9536
• CID: 1808859
• PubChem ID: 71415045

L-Histidine, glycylglycyl-L-histidyl-L-histidyl-L-histidyl-L-histidyl-L-histidyl- Chemical and Physical Properties

Names and Identifiers

• L-Histidine, glycylglycyl-L-histidyl-L-histidyl-L-histidyl-L-histidyl-L-histidyl-
• 835639-69-5
• Glycylglycyl-L-histidyl-L-histidyl-L-histidyl-L-histidyl-L-histidyl-L-histidine
• DTXSID40834467

• Inchi： InChI=1S/C40H50N20O9/c41-7-33(61)48-14-34(62)55-27(1-21-8-42-15-49-21)35(63)56-28(2-22-9-43-16-50-22)36(64)57-29(3-23-10-44-17-51-23)37(65)58-30(4-24-11-45-18-52-24)38(66)59-31(5-25-12-46-19-53-25)39(67)60-32(40(68)69)6-26-13-47-20-54-26/h8-13,15-20,27-32H,1-7,14,41H2,(H,42,49)(H,43,50)(H,44,51)(H,45,52)(H,46,53)(H,47,54)(H,48,61)(H,55,62)(H,56,63)(H,57,64)(H,58,65)(H,59,66)(H,60,67)(H,68,69)/t27-,28-,29-,30-,31-,32-/m0/s1
• InChI Key： LIJOHSOWBMDZOW-JNRWAQIZSA-N
• SMILES： C1=C(NC=N1)CC(C(=O)NC(CC2=CN=CN2)C(=O)NC(CC3=CN=CN3)C(=O)NC(CC4=CN=CN4)C(=O)NC(CC5=CN=CN5)C(=O)NC(CC6=CN=CN6)C(=O)O)NC(=O)CNC(=O)CN

Computed Properties

• Exact Mass: 954.40696325g/mol
• Monoisotopic Mass: 954.40696325g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 15
• Hydrogen Bond Acceptor Count: 16
• Heavy Atom Count: 69
• Rotatable Bond Count: 27
• Complexity: 1770
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -7
• Topological Polar Surface Area: 439Ų